molecular formula C5H10O3 B6210856 (2R)-2-hydroxypentanoic acid CAS No. 24809-83-4

(2R)-2-hydroxypentanoic acid

Cat. No. B6210856
CAS RN: 24809-83-4
M. Wt: 118.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(2R)-2-Hydroxypentanoic acid” is an organic acid that is produced by a synthetase in the cell . It is also produced as a byproduct of other metabolic processes . The molecular formula of this compound is C5H10O3 .


Synthesis Analysis

This compound has been shown to be synthesized in large quantities in a bioreactor using hydrodynamic cavitation . Dehydrogenase enzymes are used to oxidize the molecule into the keto form, which can be used for energy production or conversion into other compounds, such as malonyl coenzyme A, acetyl coenzyme A, and succinyl coenzyme A .


Molecular Structure Analysis

The molecular structure of “(2R)-2-Hydroxypentanoic acid” is defined by its molecular formula C5H10O3 . The average mass of this compound is 118.13 Da .


Physical And Chemical Properties Analysis

“(2R)-2-Hydroxypentanoic acid” is an organic acid with a molecular weight of 118.13 g/mol .

Scientific Research Applications

Mechanism of Action

Target of Action

The primary target of (2R)-2-hydroxypentanoic acid, also known as (2R,6R)-hydroxynorketamine (HNK), is the glutamate system . It acts by reducing glutamate release in a manner which could be blocked by AMPA receptor antagonism .

Mode of Action

(2R)-2-hydroxypentanoic acid interacts with its targets by reducing glutamate release . This reduction in glutamate release is achieved through the antagonism of adenosine A1 receptors, which are almost exclusively expressed at nerve terminals . This antagonism counteracts the effect of (2R)-2-hydroxypentanoic acid on glutamate release and presynaptic activity .

Biochemical Pathways

The compound affects the glutamate system . It reduces glutamate release, which is associated with decreased synaptic vesicle recycling . This is achieved through the reduction of P-T286-CamKII and P-S9-Synapsin, which correlates with decreased synaptic vesicle recycling .

Pharmacokinetics

General pharmacokinetic and pharmacodynamic principles are to a large extent equally applicable to protein and nucleic acid-based drugs as they are to traditional small molecule-based therapeutics .

Result of Action

The molecular and cellular effects of (2R)-2-hydroxypentanoic acid’s action include a reduction in glutamate release, which could contribute to its rapid antidepressant action . It reduces P-T286-CamKII and P-S9-Synapsin, which correlates with decreased synaptic vesicle recycling .

Action Environment

It is known that various factors such as temperature, photoperiod, and flow can influence the response of organisms to chemical stress .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-hydroxypentanoic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-pentenoic acid", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Water" ], "Reaction": [ "1. Reduction of 4-pentenoic acid with sodium borohydride in methanol to form (2R)-2-pentanol", "2. Oxidation of (2R)-2-pentanol with sodium hydroxide and hydrogen peroxide to form (2R)-2-pentanone", "3. Conversion of (2R)-2-pentanone to (2R)-2-hydroxypentanoic acid by reaction with hydrochloric acid and water" ] }

CAS RN

24809-83-4

Product Name

(2R)-2-hydroxypentanoic acid

Molecular Formula

C5H10O3

Molecular Weight

118.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.